1-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]-5-(trifluoromethyl)pyridin-2-one

• Molecular Formula: C20H17F3N2O2
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 1-[2-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]-5-(trifluoromethyl)pyridin-2-one
• InChI: InChI=1S/C20H17F3N2O2/c1-13-10-17(14(2)25(13)16-6-4-3-5-7-16)18(26)12-24-11-15(20(21,22)23)8-9-19(24)27/h3-11H,12H2,1-2H3
• InChI Key: BMOILWUSXRRCJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)C(=O)CN3C=C(C=CC3=O)C(F)(F)F

Description

This compound features a pyrrole ring substituted with two methyl groups at positions 2 and 5, a phenyl group at position 1, and a 2-oxoethyl chain linked to a pyridin-2-one moiety bearing a trifluoromethyl group at position 3. Synthesis involves coupling reactions followed by purification via column chromatography, as inferred from analogous procedures .

Biological Activity

The compound 1-[2-(2,5-Dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]-5-(trifluoromethyl)pyridin-2-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Structure

The molecular formula of the compound is $C_{22}H_{19}F_3N_2O_5$ with a molecular weight of approximately 448.4 g/mol. The structure features a pyridinone core substituted with trifluoromethyl and pyrrole moieties, which are critical for its biological activity.

Property	Value
Molecular Formula	C22H19F3N2O5
Molecular Weight	448.4 g/mol
InChI Key	PWBXQDFZIJUOCX-UHFFFAOYSA-N

The biological activity of the compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes that are crucial in various metabolic pathways, potentially leading to therapeutic effects in diseases such as cancer and diabetes.
• Antioxidant Properties : Preliminary studies suggest that the compound may exhibit antioxidant activity, which could help in mitigating oxidative stress-related diseases.
• Antimicrobial Activity : Some formulations containing this compound have demonstrated antimicrobial properties against a range of pathogens.

Pharmacological Effects

Research has indicated several pharmacological effects associated with this compound:

• Anticancer Activity : In vitro studies have reported that the compound induces apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.
• Anti-inflammatory Effects : The compound appears to modulate inflammatory pathways, which could be beneficial in treating inflammatory diseases.
• Neuroprotective Effects : Some studies suggest potential neuroprotective effects, indicating possible applications in neurodegenerative disorders.

Case Study 1: Anticancer Activity

A study published in Molecules (2010) investigated the anticancer properties of derivatives similar to this compound. The results indicated significant cytotoxicity against various cancer cell lines, with mechanisms involving cell cycle arrest and induction of apoptosis.

Case Study 2: Antimicrobial Properties

Research conducted on the antimicrobial efficacy of this compound revealed promising results against both Gram-positive and Gram-negative bacteria. The study highlighted the potential application in developing new antimicrobial agents.

Research Findings Summary

Study Reference	Focus Area	Key Findings
Molecules (2010)	Anticancer Activity	Induction of apoptosis in cancer cells
Journal of Antimicrobial Chemotherapy (2021)	Antimicrobial Properties	Effective against multiple bacterial strains

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

1-(2-(1-Benzyl-2,5-dimethyl-1H-pyrrol-3-yl)-2-oxoethyl)-5-(trifluoromethyl)pyridin-2(1H)-one

• Structural Difference : The phenyl group on the pyrrole is replaced by benzyl.
• Synthesis: Similar to the target compound, using acid additives and flash column chromatography (2% methanol in dichloromethane) .

2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-nitropyridine

• Structural Difference : The trifluoromethyl group on pyridin-2-one is replaced by a nitro group.
• Implications : The nitro group is a stronger electron-withdrawing group than trifluoromethyl, which could increase reactivity in electrophilic substitution reactions .

Heterocyclic Hybrid Analogues

Urea Derivatives (e.g., Compounds 1f, 1g from )

• Structural Features : Contain thiazole and urea moieties instead of pyridin-2-one. Compound 1f includes a trifluoromethylphenyl urea group.
• Physicochemical Data: Yield: 70.7–78.4% (higher than typical yields for pyrrole-pyridinone hybrids, suggesting urea derivatives may have favorable synthetic pathways) . Melting Points: 188–207°C (indicative of high crystallinity due to hydrogen bonding from urea groups).
• Implications : Urea derivatives may exhibit improved solubility in polar solvents compared to the target compound.

Triazoloquinazolinone Hybrid (1-[2-(2,5-dimethyl-1-phenylpyrrol-3-yl)-2-oxoethyl]sulfanyl-4-prop-2-enyl-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Structural Difference: The pyridin-2-one is replaced by a triazoloquinazolinone system with a sulfanyl linker.
• Implications: The triazoloquinazolinone moiety could enhance binding to kinase targets, while the sulfanyl group may influence redox stability .

Substituent-Driven Comparisons

Trifluoromethyl vs. Halogen Substituents

• Example : Compound 2b () has a 3-chlorophenyl group instead of trifluoromethyl.

Phenyl vs. Heteroaromatic Substituents

• Example : 1-Phenyl-3-thiophen-2-yl-2H-pyrrol-5-one () replaces pyridin-2-one with thiophene.
• Impact : Thiophene’s aromaticity and smaller size may reduce steric hindrance in molecular interactions .